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Compound of Interest

Compound Name: Cinatrin A

Cat. No.: B15579327

A Note on "Cinatrin A": Initial searches for "Cinatrin A" did not yield specific results for a
compound with this name. It is presumed that this may be a typographical error for
"Cinnarizine," a well-established pharmaceutical compound for which extensive analytical
methodologies exist. The following application notes and protocols are therefore provided for
the characterization of Cinnarizine.

Introduction

Cinnarizine is a drug belonging to the diphenylmethylpiperazine group, known for its
antihistaminic and calcium channel blocking properties.[1][2] It is primarily used to manage
nausea and vomiting associated with motion sickness, vertigo, and Méniére's disease.[2]
Accurate and robust analytical methods are crucial for the quality control, formulation
development, and pharmacokinetic studies of Cinnarizine. This document provides detailed
protocols for the characterization of Cinnarizine using High-Performance Liquid
Chromatography (HPLC) for quantitative analysis and Nuclear Magnetic Resonance (NMR)
spectroscopy for structural elucidation.

High-Performance Liquid Chromatography (HPLC)
Analysis of Cinnarizine

Reverse-phase HPLC (RP-HPLC) is a widely used technique for the quantitative determination
of Cinnarizine in bulk drug substances and pharmaceutical formulations. The method's
specificity, accuracy, and precision make it ideal for quality control assays.
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Experimental Workflow for HPLC Analysis
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Sample & Standard Preparation
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HPLC System
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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